Cas no 886216-65-5 (2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)-)

The compound (2S)-1-Fluoro-3,3-dimethyl-2-butanamine hydrochloride is a chiral amine derivative with potential applications in pharmaceutical and agrochemical synthesis. Its stereospecific (S)-configuration ensures precise enantioselectivity, making it valuable for asymmetric synthesis and drug development. The presence of a fluorine atom enhances metabolic stability and bioavailability, while the dimethyl substitution contributes to steric hindrance, influencing reactivity and selectivity. The hydrochloride salt form improves solubility and handling properties. This compound is particularly useful in the preparation of bioactive molecules, where structural rigidity and fluorination are desired. Its well-defined chiral center and functional group compatibility make it a versatile intermediate for medicinal chemistry and fine chemical synthesis.

2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- structure

886216-65-5 structure

Product Name:2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)-

CAS No:886216-65-5

MF:C₆H₁₅ClFN

MW:155.641404390335

CID:3252626

PubChem ID:86669714

Update Time:2025-06-13

2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- Chemical and Physical Properties

Names and Identifiers

- 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)-
- (S)-1-fluoro-3,3-dimethylbutan-2-amine HCl
- SCHEMBL1515646
- QNPFAJPALFGGCY-NUBCRITNSA-N
- (S)-1-Fluoro-3,3-dimethylbutan-2-amine Hydrochloride
- 886216-65-5
- (S)-1-FLUORO-3,3-DIMETHYLBUTAN-2-AMINEHCL
- Inchi： 1S/C6H14FN.ClH/c1-6(2,3)5(8)4-7;/h5H,4,8H2,1-3H3;1H/t5-;/m1./s1
- InChI Key： QNPFAJPALFGGCY-NUBCRITNSA-N
- SMILES： [C@@H](N)(CF)C(C)(C)C.Cl

Computed Properties

Exact Mass: 155.0877053Da
Monoisotopic Mass: 155.0877053Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 65.4
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26Å²

2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1747576-1g	(s)-1-Fluoro-3,3-dimethylbutan-2-amine hydrochloride	886216-65-5	98%	1g	￥8106.00	2024-04-26

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Additional information on 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)-

Recent Advances in the Study of 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- (CAS: 886216-65-5)

The compound 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- (CAS: 886216-65-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its unique fluorinated and dimethylated structure, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, providing a deeper understanding of its role in drug discovery.

One of the key advancements in the study of this compound is its optimized synthetic route, which has been refined to achieve higher enantiomeric purity and yield. Researchers have employed asymmetric synthesis techniques, including chiral auxiliary-mediated reactions and catalytic enantioselective methods, to produce the (2S)-enantiomer with minimal racemization. These improvements are critical for ensuring the compound's efficacy and safety in preclinical and clinical studies. Additionally, the hydrochloride salt form has been identified as a stable and bioavailable formulation, enhancing its suitability for pharmaceutical development.

Pharmacological evaluations of 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- have revealed its potent activity as a modulator of neurotransmitter systems. In vitro and in vivo studies demonstrate its affinity for specific receptor subtypes, such as GABA_A and NMDA receptors, suggesting potential applications in treating anxiety, epilepsy, and neurodegenerative disorders. Furthermore, its fluorinated moiety has been shown to enhance metabolic stability and blood-brain barrier penetration, addressing common challenges in CNS drug development. These findings underscore the compound's versatility and therapeutic promise.

Recent mechanistic studies have also explored the compound's interactions with enzymatic targets. For instance, it has been identified as a selective inhibitor of monoamine oxidases (MAOs), which play a crucial role in neurotransmitter metabolism. By modulating MAO activity, the compound may offer new avenues for treating depression and Parkinson's disease. Structural-activity relationship (SAR) analyses have further elucidated the importance of the fluorinated and dimethylated groups in binding affinity and selectivity, providing a foundation for the design of next-generation derivatives.

In conclusion, the ongoing research on 2-BUTANAMINE, 1-FLUORO-3,3-DIMETHYL-, HYDROCHLORIDE, (2S)- (CAS: 886216-65-5) highlights its multifaceted potential in drug discovery. Advances in synthesis, pharmacology, and mechanistic understanding have positioned this compound as a valuable candidate for further development. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its therapeutic efficacy in disease models, paving the way for clinical translation. This compound exemplifies the innovative strides being made in chemical biology and pharmaceutical sciences.